![molecular formula C16H18N2OS B4626793 N-[4-(3,4-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]cyclopropanecarboxamide](/img/structure/B4626793.png)
N-[4-(3,4-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]cyclopropanecarboxamide
Overview
Description
N-[4-(3,4-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]cyclopropanecarboxamide, also known as DMCM, is a compound that belongs to the thiazole family. DMCM has been widely used in scientific research as a tool to study the GABAergic system. GABA (gamma-aminobutyric acid) is the main inhibitory neurotransmitter in the central nervous system, and DMCM has been shown to modulate the activity of GABA receptors.
Scientific Research Applications
Synthesis and Chemical Properties
- Efficient Access to Thiazoline-4-carboxylates : Research on thiocarboxamides, including compounds structurally similar to N-[4-(3,4-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]cyclopropanecarboxamide, highlights their ability to undergo Michael addition to yield thiazoline-4-carboxylates. These derivatives serve as precursors to amino acids like cysteine, demonstrating the compound's utility in synthesizing bio-relevant molecules (Nötzel et al., 2001).
- Synthesis of Thiourea Derivatives : A study on cyclopropanecarboxylic acid derivatives showed the preparation of N-cyclopropanecarboxyl-N'-pyridin-2-yl thioureas, indicating potential biological activity and underlining the versatility of cyclopropane-containing compounds in chemical synthesis (Tian et al., 2009).
Biological Applications
- Anticancer Activity : Research involving thiadiazole scaffolds, similar in structure to the target compound, demonstrates significant anticancer activity against various human cancer cell lines. This suggests the potential of this compound in developing anticancer agents (Tiwari et al., 2017).
- Antiviral Properties : Compounds carrying a cyclopropyl moiety have shown promising antiviral activity against influenza viruses, highlighting the potential of structurally related compounds in antiviral drug development (Göktaş et al., 2012).
Advanced Material Applications
- Dye Synthesis : The synthesis of heterocyclic aryl monoazo compounds, including thiazole-selenium disperse dyes for polyester fibers, demonstrates the application of cyclopropane and thiazole derivatives in material sciences. These compounds exhibit antimicrobial and antitumor activities, indicating their multifunctional use (Khalifa et al., 2015).
properties
IUPAC Name |
N-[4-(3,4-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]cyclopropanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2OS/c1-9-4-5-13(8-10(9)2)14-11(3)20-16(17-14)18-15(19)12-6-7-12/h4-5,8,12H,6-7H2,1-3H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFNYVXZWGZCVDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=C(SC(=N2)NC(=O)C3CC3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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